Cas no 2361585-37-5 (N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)
N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
- 2361585-37-5
- N-[(1S)-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
- EN300-26607186
- Z3664804544
-
- Inchi: 1S/C26H30N2O3/c1-3-24(29)28-16-14-26(15-17-28,20-9-5-4-6-10-20)25(30)27-23-11-7-8-19-12-13-21(31-2)18-22(19)23/h3-6,9-10,12-13,18,23H,1,7-8,11,14-17H2,2H3,(H,27,30)/t23-/m0/s1
- InChI Key: AHWFHZIVLQYVIG-QHCPKHFHSA-N
- SMILES: O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N[C@@H]1C2C=C(C=CC=2CCC1)OC
Computed Properties
- Exact Mass: 418.22564282g/mol
- Monoisotopic Mass: 418.22564282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 58.6Ų
N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26607186-0.05g |
N-[(1S)-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide |
2361585-37-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
Research Brief on N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS: 2361585-37-5)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators targeting specific biological pathways. Among these, N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS: 2361585-37-5) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.
The compound, characterized by its complex piperidine-carboxamide scaffold, has been investigated for its role in modulating key signaling pathways, particularly those involved in neurodegenerative diseases and oncology. Recent studies have demonstrated its high affinity for specific protein targets, such as G-protein-coupled receptors (GPCRs) and kinases, which are critical in disease pathogenesis. The structural elucidation of this compound, supported by X-ray crystallography and NMR spectroscopy, reveals its binding interactions at the molecular level, providing insights into its selectivity and potency.
In preclinical models, N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide has shown promising results in mitigating pathological hallmarks of Alzheimer's disease, including amyloid-beta aggregation and tau hyperphosphorylation. Additionally, its anti-proliferative effects in certain cancer cell lines have been attributed to its ability to inhibit key oncogenic kinases. These findings underscore its potential as a multi-target therapeutic agent, though further optimization and toxicological studies are warranted.
The synthesis of this compound involves a multi-step process, with recent improvements focusing on yield optimization and enantiomeric purity. Novel catalytic methods, such as asymmetric hydrogenation, have been employed to enhance the stereoselectivity of the final product. Analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been critical in ensuring the compound's purity and stability under various conditions.
Despite its promise, challenges remain in the clinical translation of N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.
In conclusion, N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and structural complexity offer rich opportunities for further research and development. Continued exploration of its therapeutic potential, coupled with innovative synthetic strategies, will be pivotal in realizing its clinical applications.
2361585-37-5 (N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)